Cas no 148438-00-0 (Methyl 3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-(trifluoromethoxy)benzoate
• CAS No: 148438-00-0
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• MDL: MFCD00041005
• CID: 91894
• PubChem ID: 519012
• Update Time: 2025-04-18

Methyl 3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(trifluoromethoxy)benzoate
• 3-(Trifluoromethoxy)benzoic acid methyl ester
• RARECHEM AL BF 0283
• Methyl3-(trifluoromethoxy)benzoate98%
• Methyl 3-(trifluoromethoxy)benzoate 98%
• Methyl 3-trifluoromethoxybenzoate
• YWSQRIKZJLRGPT-UHFFFAOYSA-
• YWSQRIKZJLRGPT-UHFFFAOYSA-N
• Methyl3-(trifluoromethoxy)benzoate
• STL557201
• SBB063285
• BBL103391
• AM83232
• SY045440
• METHYL-3-(TRIFLUOROMETHOXY)BENZOATE
• AB0058602
• AKOS015853125
• Benzoic acid,3-(trifluoromethoxy)-, methyl ester
• 3-(trifluoromethyloxy)-benzoic acid methyl ester
• Benzoic acid, 3-(trifluoromethoxy)-, methyl ester
• DS-2194
• CS-W014257
• A808768
• EN300-7360899
• 2-methyl-3-(trifluoromethoxy)benzoate;Methyl 3-(Trifluoromethoxy)benzoate
• 148438-00-0
• DTXSID90333874
• PS-7868
• SCHEMBL7055657
• FT-0628494
• MFCD00041005
• InChI=1/C9H7F3O3/c1-14-8(13)6-3-2-4-7(5-6)15-9(10,11)12/h2-5H,1H3
• DB-013583

• MDL： MFCD00041005
• Inchi： 1S/C9H7F3O3/c1-14-8(13)6-3-2-4-7(5-6)15-9(10,11)12/h2-5H,1H3
• InChI Key： YWSQRIKZJLRGPT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(=O)OC)=C1)(F)F
• BRN： 5431823

Computed Properties

• Exact Mass: 220.03500
• Monoisotopic Mass: 220.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.445(lit.)
• Melting Point: No data available
• Boiling Point: 85-87 ºC
• Flash Point: 85-87°C/10mm
• Refractive Index: 1.443-1.445
• PSA: 35.53000
• LogP: 2.37180
• Solubility: Unable or difficult to mix

Methyl 3-(trifluoromethoxy)benzoate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Safety Term：S26;S36
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters